Cas no 898761-48-3 ( )

  structure
  structure
Product Name: 
CAS No:898761-48-3
MF:C10H9ClF2O
MW:218.627669095993
CID:994053
PubChem ID:24726773
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-(3,4-difluorophenyl)-1-oxobutane
    • 4-chloro-1-(3,4-difluorophenyl)butan-1-one
    • 898761-48-3
    • MFCD07700067
    • DTXSID90645166
    • AKOS015150698
    • 1-Butanone, 4-chloro-1-(3,4-difluorophenyl)-
    •  
    • MDL： MFCD07700067
    • Inchi： 1S/C10H9ClF2O/c11-5-1-2-10(14)7-3-4-8(12)9(13)6-7/h3-4,6H,1-2,5H2
    • InChI Key： DAAXZVRLYFWHNE-UHFFFAOYSA-N
    • SMILES： ClCCCC(C1C=CC(=C(C=1)F)F)=O

Computed Properties

  • Exact Mass: 218.03100
  • Monoisotopic Mass: 218.0309989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.258
  • Boiling Point: 307.4°C at 760 mmHg
  • Flash Point: 139.7°C
  • Refractive Index: 1.491
  • PSA: 17.07000
  • LogP: 3.16650

  Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
206919-1g
4-chloro-1-(3,4-difluorophenyl)-1-oxobutane
 898761-48-3 >95%
1g
 ￡424.00 2022-03-01
Fluorochem
206919-2g
4-chloro-1-(3,4-difluorophenyl)-1-oxobutane
 898761-48-3 >95%
2g
 ￡672.00 2022-03-01
Fluorochem
206919-5g
4-chloro-1-(3,4-difluorophenyl)-1-oxobutane
 898761-48-3 >95%
5g
 ￡1447.00 2022-03-01
A2B Chem LLC
AH92171-1g
4-Chloro-1-(3,4-difluorophenyl)-1-oxobutane
 898761-48-3 >95%
1g
 $516.00 2024-04-19
A2B Chem LLC
AH92171-2g
4-Chloro-1-(3,4-difluorophenyl)-1-oxobutane
 898761-48-3 >95%
2g
 $790.00 2024-04-19
A2B Chem LLC
AH92171-5g
4-Chloro-1-(3,4-difluorophenyl)-1-oxobutane
 898761-48-3 >95%
5g
 $1650.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1783134-1g
4-Chloro-1-(3,4-difluorophenyl)-1-oxobutane
 898761-48-3 98%
1g
 ￥15858.00 2024-04-26

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